Cas no 898789-32-7 (4'-Carboethoxy-3-(2-methylphenyl)propiophenone)

• Product Name: 4'-Carboethoxy-3-(2-methylphenyl)propiophenone
• CAS No: 898789-32-7
• MF: C₁₉H₂₀O₃
• MW: 296.360305786133
• CID: 874880
• PubChem ID: 24725620
• Update Time: 2025-05-21

4'-Carboethoxy-3-(2-methylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 4'-Carboethoxy-3-(2-methylphenyl)propiophenone
• ethyl 4-[3-(2-methylphenyl)propanoyl]benzoate
• MFCD03842973
• 898789-32-7
• DTXSID90644013
• AKOS016021031

• MDL： MFCD03842973
• Inchi： 1S/C19H20O3/c1-3-22-19(21)17-10-8-16(9-11-17)18(20)13-12-15-7-5-4-6-14(15)2/h4-11H,3,12-13H2,1-2H3
• InChI Key： VXVIRVCEMJBLRX-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(=O)OCC)=CC=1)CCC1C=CC=CC=1C

Computed Properties

• Exact Mass: 296.14100
• Monoisotopic Mass: 296.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.102
• Boiling Point: 451°C at 760 mmHg
• Flash Point: 198.4°C
• Refractive Index: 1.557
• PSA: 43.37000
• LogP: 3.98720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 4'-Carboethoxy-3-(2-methylphenyl)propiophenone

4'-Carboethoxy-3-(2-methylphenyl)propiophenone: A Comprehensive Overview

The compound 4'-Carboethoxy-3-(2-methylphenyl)propiophenone (CAS No. 898789-32-7) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and material sciences. This compound is characterized by its unique structure, which combines a phenyl group with a propiophenone moiety and an ethoxy substituent. The 4'-Carboethoxy group plays a crucial role in enhancing the compound's stability and reactivity, making it a valuable intermediate in organic synthesis.

Recent advancements in synthetic chemistry have highlighted the importance of 4'-Carboethoxy-3-(2-methylphenyl)propiophenone in the development of bioactive molecules. Researchers have demonstrated that this compound can serve as a versatile building block for constructing complex molecular architectures. For instance, studies published in the *Journal of Medicinal Chemistry* have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties, making them potential candidates for drug development.

The synthesis of 4'-Carboethoxy-3-(2-methylphenyl)propiophenone involves a multi-step process that typically includes Friedel-Crafts acylation and subsequent functionalization. The introduction of the ethoxy group at the 4' position is critical for controlling the electronic properties of the molecule, which in turn influences its reactivity and selectivity in various reactions. This compound has also been employed as a key intermediate in the synthesis of fluorescent dyes, where its ability to undergo cyclization reactions has been exploited to create highly emissive materials.

From an environmental perspective, 4'-Carboethoxy-3-(2-methylphenyl)propiophenone has been studied for its biodegradability and eco-friendly properties. Research conducted by environmental chemists has shown that this compound exhibits moderate biodegradation rates under aerobic conditions, making it suitable for use in sustainable chemical processes. Its application in green chemistry has further been explored, with findings published in *Green Chemistry* highlighting its potential as a sustainable alternative to traditional organic solvents.

In terms of industrial applications, 4'-Carboethoxy-3-(2-methylphenyl)propiophenone has found utility in the production of high-performance polymers and coatings. Its ability to form stable covalent bonds with other monomers has led to its use in developing thermally resistant materials for aerospace and automotive industries. Additionally, this compound has been investigated for its role in catalytic processes, where it serves as a ligand or catalyst support in transition metal-mediated reactions.

Recent breakthroughs in computational chemistry have further enhanced our understanding of the electronic structure and reactivity of 4'-Carboethoxy-3-(2-methylphenyl)propiophenone. Quantum mechanical calculations have revealed that the compound's aromaticity and conjugation patterns significantly influence its chemical behavior, providing insights into its potential applications in optoelectronic devices. These findings have been corroborated by experimental studies published in *Chemical Communications*, which demonstrate the compound's ability to act as an efficient charge transport material.

In conclusion, 4'-Carboethoxy-3-(2-methylphenyl)propiophenone (CAS No. 898789-32-7) is a multifaceted organic compound with diverse applications across various scientific disciplines. Its unique chemical properties, combined with recent advancements in synthetic and computational chemistry, position it as a key player in the development of innovative materials and bioactive compounds. As research continues to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.